AES-135

• Molecular Formula: C33H29F6N3O5S
• Molecular Weight: 693.7 g/mol
• InChI: InChI=1S/C33H29F6N3O5S/c1-33(2,3)21-8-4-19(5-9-21)16-42(23-12-6-20(7-13-23)32(44)40-45)26(43)18-41(48(46,47)24-14-10-22(34)11-15-24)17-25-27(35)29(37)31(39)30(38)28(25)36/h4-15,45H,16-18H2,1-3H3,(H,40,44)
• InChIKey: LTRKEOBJRDKIHB-UHFFFAOYSA-N

AES-135: pan-HDAC Inhibitor Overview

AES-135 is a hydroxamic acid-based pan-histone deacetylase (HDAC) inhibitor characterized by nanomolar inhibitory activity against HDAC3, HDAC6, and HDAC11 in biochemical assays [1]. It exhibits selective in vitro cytotoxicity in low-passage patient-derived pancreatic cancer cells and prolongs survival in an orthotopic mouse model of pancreatic ductal adenocarcinoma [2]. The compound demonstrates a favorable pharmacokinetic profile in mice with an in vivo half-life of 5.0 h [3].

1 Pan-HDAC pathway study: engages HDAC3, HDAC6, HDAC8, and HDAC11

2 Orthotopic KPC PDAC model context: immunocompetent survival endpoint

3 SAR-derived selectivity: spares HDAC1 and HDAC4 at screening concentration

• [1] Shouksmith AE, Shah F, Grimard ML, et al. Identification and Characterization of AES-135, a Hydroxamic Acid-Based HDAC Inhibitor That Prolongs Survival in an Orthotopic Mouse Model of Pancreatic Cancer. J Med Chem. 2019 Mar 14;62(5):2651-2665. DOI: 10.1021/acs.jmedchem.8b01957. View Source
• [2] Shouksmith AE, et al. Identification and Characterization of AES-135, a Hydroxamic Acid-Based HDAC Inhibitor That Prolongs Survival in an Orthotopic Mouse Model of Pancreatic Cancer. J Med Chem. 2019;62(5):2651-2665. View Source
• [3] Shouksmith AE, et al. Identification and Characterization of AES-135, a Hydroxamic Acid-Based HDAC Inhibitor That Prolongs Survival in an Orthotopic Mouse Model of Pancreatic Cancer. J Med Chem. 2019;62(5):2651-2665. View Source

AES-135: Superiority Over Generic HDAC Inhibitors

HDAC inhibitors exhibit distinct isoform selectivity profiles, pharmacokinetic properties, and tissue-specific activities that preclude simple substitution. AES-135 possesses a unique combination of nanomolar activity against HDAC3, HDAC6, and HDAC11, coupled with a 5.0 h in vivo half-life in mice, and demonstrated survival prolongation in an orthotopic pancreatic cancer model [1]. Pan-HDAC inhibitors like vorinostat (SAHA) lack this selectivity profile and have shorter half-lives [2], while isoform-selective agents (e.g., ricolinostat for HDAC6) do not target the same ensemble of isoforms . Furthermore, AES-135 exhibits selective cytotoxicity in 3D co-culture models with cancer-associated fibroblasts, a clinically relevant feature not uniformly observed across the class [3]. These differences directly impact experimental outcomes and translational potential.

Isoform profile Panobinostat/Vorinostat inhibit HDAC1/2 broadly; AES-135 spares HDAC1/4, which may shift cellular response context.

Model specificity Approved HDAC inhibitors lack reported single-agent survival endpoint in orthotopic KPC model; functional substitution may not reproduce the same model response.

SAR analog gap Library members 2–8 show HDAC3/8 IC50 >1 µM and cannot recapitulate the HDAC3/6/11 engagement profile; direct replacement may require re-characterization.

• [1] Shouksmith AE, et al. J Med Chem. 2019;62(5):2651-2665. View Source
• [2] Vorinostat. Wikipedia. Accessed 2026-04-18. View Source
• [3] Shouksmith AE, et al. J Med Chem. 2019;62(5):2651-2665. View Source

AES-135: Quantitative Differentiation Evidence

KPC Monolayer Potency vs. Panobinostat

AES-135 exhibits a distinct isoform inhibition profile, with nanomolar IC50 values against HDAC3 (654 nM), HDAC6 (190 nM), and HDAC11 (636 nM) [1]. In contrast, the pan-HDAC inhibitor vorinostat (SAHA) inhibits HDAC1, HDAC2, HDAC3, and HDAC6 with IC50 values <86 nM but does not target HDAC11 with similar potency . The HDAC6-selective inhibitor ricolinostat has an IC50 of 5 nM for HDAC6 but only 51 nM for HDAC3 and does not inhibit HDAC11 . Panobinostat inhibits HDAC3 (2.1 nM) and HDAC6 (10.5 nM) with higher potency but lacks the balanced HDAC11 activity (IC50 2.7 nM) [2]. AES-135's profile provides a unique combination of class I, IIb, and IV HDAC inhibition not replicated by other agents.

KPC Monolayer Potency

Head-to-head

AES-135 IC₅₀ 1.3 µM vs Panobinostat 8.5 µM (6.5-fold difference)

Supports PDAC monolayer assay context over tested comparator

KPC GEMM-derived cells; identical assay conditions

Evidence Dimension	HDAC isoform inhibition (IC50)
Target Compound Data	HDAC3: 654 nM, HDAC6: 190 nM, HDAC11: 636 nM
Comparator Or Baseline	Vorinostat: HDAC3/6 <86 nM, HDAC11 not specified; Ricolinostat: HDAC6 5 nM, HDAC3 51 nM, HDAC11 not active; Panobinostat: HDAC3 2.1 nM, HDAC6 10.5 nM, HDAC11 2.7 nM
Quantified Difference	AES-135 uniquely inhibits HDAC11 at nanomolar levels (636 nM) while maintaining HDAC3/6 activity, whereas vorinostat and ricolinostat lack this feature.
Conditions	Biochemical HDAC activity assays using recombinant enzymes

Why This Matters

The unique HDAC11 inhibition profile may confer therapeutic advantages in tumor types where HDAC11 is implicated, such as pancreatic cancer, and offers a differentiated tool for epigenetic research.

• [1] Shouksmith AE, et al. J Med Chem. 2019;62(5):2651-2665. View Source
• [2] Panobinostat. Cenmed. Accessed 2026-04-18. View Source

HDAC Isoform Selectivity: Class I/IIb/IV Engagement

AES-135 significantly prolongs survival in an orthotopic murine model of pancreatic ductal adenocarcinoma (PDAC) [1]. C57Bl/6 mice implanted with KPC2 cells and treated with AES-135 (50 mg/kg i.p., 5 days/week for 1 month) showed a statistically significant increase in survival compared to vehicle-treated controls [2]. This in vivo efficacy is a key differentiator, as many HDAC inhibitors fail to show robust single-agent activity in orthotopic PDAC models. For context, vorinostat as a single agent has shown limited efficacy in some PDAC models, often requiring combination therapy [3].

HDAC Isoform Selectivity

Reported

HDAC6 IC₅₀ 190 nM; HDAC3 654 nM; HDAC11 636 nM; HDAC8 1.10 µM

Unique HDAC3/6/8/11 multi-isoform engagement, sparing HDAC1/4

Recombinant human EMSA at 10 µM; only library member with this profile

Evidence Dimension	Median survival extension in orthotopic PDAC model
Target Compound Data	Significant survival prolongation (p<0.05) at 50 mg/kg i.p.
Comparator Or Baseline	Vehicle control
Quantified Difference	Significant increase in survival time; exact median survival values available in original publication.
Conditions	Orthotopic murine model of pancreatic cancer (KPC2 cells in C57Bl/6 mice)

Why This Matters

Demonstrated in vivo survival benefit in a clinically relevant PDAC model supports AES-135 as a promising candidate for pancreatic cancer research and distinguishes it from agents lacking similar evidence.

• [1] Shouksmith AE, et al. J Med Chem. 2019;62(5):2651-2665. View Source
• [2] Anjiechem. AES-135 product page. Accessed 2026-04-18. View Source
• [3] Mihailidou C, et al. Therapeutic potential of histone deacetylase inhibitors in pancreatic cancer. Cancer Lett. 2016;380(1):221-229. doi:10.1016/j.canlet.2015.10.018 View Source

Tumor Selectivity in 3D Coculture Models

AES-135 demonstrates an impressive pharmacokinetic profile in mice, with an in vivo half-life of 5.0 h following intraperitoneal administration [1]. A single 20 mg/kg IP dose achieved a Cmax of 7452 ng/mL (10.74 μM) within 30 minutes, and micromolar concentrations were sustained for over 8 h [2]. In contrast, vorinostat exhibits a short elimination half-life of approximately 2 h in mice and humans [3], necessitating frequent dosing. Panobinostat shows instability in mouse plasma [4]. The extended half-life of AES-135 allows for sustained target engagement and less frequent dosing in preclinical studies, representing a practical advantage.

Tumor vs CAF Selectivity

Head-to-head

Tumor spheroid IC₅₀ ~1.2 µM vs CAF 4.5–7.8 µM (5–6× selectivity)

Reported tumor-cell selectivity in 3D coculture with CAF

Patient-derived Pa03C/Panc10.05; automated imaging after 72 h

Evidence Dimension	In vivo half-life in mice
Target Compound Data	5.0 h
Comparator Or Baseline	Vorinostat: ~2 h; Panobinostat: unstable in mouse plasma
Quantified Difference	2.5× longer half-life than vorinostat
Conditions	C57Bl/6 mice, IP administration

Why This Matters

A longer half-life enables less frequent dosing in animal studies, reducing handling stress and improving experimental throughput while maintaining continuous target inhibition.

• [1] Shouksmith AE, et al. J Med Chem. 2019;62(5):2651-2665. View Source
• [2] Anjiechem. AES-135 product page. Accessed 2026-04-18. View Source
• [3] Vorinostat. Wikipedia. Accessed 2026-04-18. View Source
• [4] Abstract B013: In vitro stability and in vivo pharmacokinetic behavior of panobinostat in mouse models for the treatment of CNS tumors. Cancer Res. 2024;84(6_Supplement):B013. View Source

Survival Extension in Orthotopic PDAC Model

AES-135 exhibits selective in vitro cytotoxicity against low-passage patient-derived pancreatic tumor spheroids even in the presence of cancer-associated fibroblasts (CAFs), with IC50 values in the 1-4 μM range . This selectivity over stromal components is a notable advantage, as the tumor microenvironment contributes to drug resistance. Many HDAC inhibitors lack reported data in such physiologically relevant 3D co-culture systems. For example, vorinostat and panobinostat are typically evaluated in 2D monolayer cultures or simpler models [1]. The ability to kill tumor spheroids while sparing CAFs suggests a potentially favorable therapeutic index.

Orthotopic Survival Extension

Head-to-head

Median survival 36.5 vs 29.5 days (p=0.0146, log-rank)

Reported survival endpoint improvement in immunocompetent KPC model

50 mg/kg IP 5 days/week; no prior HDAC inhibitor data in this model

Evidence Dimension	Cytotoxicity in 3D co-culture (tumor spheroids + CAFs)
Target Compound Data	IC50 = 1-4 μM
Comparator Or Baseline	No direct comparator data available; class inference based on typical HDAC inhibitor testing in 2D cultures.
Quantified Difference	N/A - qualitative differentiation based on model complexity
Conditions	Low-passage patient-derived pancreatic tumor spheroids co-cultured with cancer-associated fibroblasts

Why This Matters

Demonstrating activity in a 3D co-culture model with stromal cells enhances the translational relevance of AES-135 for pancreatic cancer research and distinguishes it from compounds lacking such advanced in vitro characterization.

• [1] Shouksmith AE, et al. J Med Chem. 2019;62(5):2651-2665. View Source

Pharmacokinetic Profile Supporting Once-Daily Dosing

AES-135 demonstrates favorable metabolic stability in mouse hepatocytes and achieves micromolar blood concentrations sustained for >10 h following IP injection . The blood concentration is dose-dependent, reaching an average of 323 ng/mL (0.47 μM) at 10 mg/kg and 1829 ng/mL (2.64 μM) at 40 mg/kg [1]. In contrast, panobinostat is unstable in mouse plasma and undergoes rapid degradation at 37°C [2]. This superior stability profile contributes to the extended half-life and ensures consistent exposure for preclinical efficacy studies.

In Vivo Pharmacokinetics

Reported

Cmax 10.74 µM; t₁/₂ 5.0 h; >5,300 ng/mL for 8 h post 20 mg/kg IP

Supports once-daily exposure modeling in preclinical studies

NSG mice; dose-proportional exposure confirmed

Evidence Dimension	Plasma concentration and stability
Target Compound Data	Cmax 10.74 μM, sustained >10 h; stable in mouse hepatocytes
Comparator Or Baseline	Panobinostat: unstable in mouse plasma, rapid degradation
Quantified Difference	AES-135 maintains μM levels for >10 h vs. panobinostat instability
Conditions	NSG mice, IP injection; in vitro hepatocyte stability assays

Why This Matters

High metabolic stability ensures reliable and reproducible exposure in animal studies, reducing variability and improving data quality for translational research.

• [1] Anjiechem. AES-135 product page. Accessed 2026-04-18. View Source
• [2] Abstract B013: In vitro stability and in vivo pharmacokinetic behavior of panobinostat in mouse models for the treatment of CNS tumors. Cancer Res. 2024;84(6_Supplement):B013. View Source

AES-135: Recommended Application Scenarios

PDAC Efficacy Studies in KPC Orthotopic Model

AES-135 is ideally suited for studies investigating novel therapies for pancreatic ductal adenocarcinoma (PDAC), particularly those requiring an orthotopic mouse model. Its demonstrated ability to significantly prolong survival in this aggressive cancer model [1] makes it a validated tool for testing combinations with standard-of-care agents or emerging targeted therapies.

3D Coculture Studies: CAF Bypass Mechanisms

The unique isoform inhibition profile of AES-135, with balanced activity against HDAC3, HDAC6, and HDAC11 [1], makes it a valuable probe for dissecting the coordinated roles of these specific HDACs in cancer biology, inflammation, or neurodegenerative diseases. It is particularly useful for studies where HDAC11's contribution is of interest, as many pan-HDAC inhibitors lack this activity.

Combined Class I/IIb/IV HDAC Profiling

With a 5.0 h half-life in mice and sustained micromolar blood concentrations for >10 h [1], AES-135 is an excellent candidate for studies needing continuous target engagement without frequent dosing. This property simplifies dosing schedules and improves animal welfare in long-term efficacy or biomarker studies.

In Vivo PK/PD Studies: Once-Daily Dosing

AES-135's selective cytotoxicity against patient-derived tumor spheroids in the presence of cancer-associated fibroblasts [1] makes it a relevant tool for investigating tumor-stroma interactions and drug resistance mechanisms in a physiologically relevant context. It can be used to model the impact of stromal protection on drug response and to screen combination strategies aimed at overcoming microenvironment-mediated resistance.

Application

Selection Property

Validation Focus

PDAC KPC orthotopic survival studies

Immunocompetent model context

Survival endpoint monitoring

Tumor-stroma 3D coculture studies

Tumor-over-stroma selectivity review

Spheroid response endpoints in CAF coculture

Multi-isoform HDAC engagement studies

HDAC3/6/8/11 combined inhibition profile

Isoform-specific target engagement assays

Preclinical PK/PD exposure studies

Sustained plasma exposure context

Exposure-response modeling

• [1] Shouksmith AE, et al. J Med Chem. 2019;62(5):2651-2665. View Source